Cas no 864860-86-6 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide)
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide
- 6-Benzothiazolecarboxamide, N-(4,5-dimethyl-2-benzothiazolyl)-
- AB00673915-01
- N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
- AKOS024604996
- 864860-86-6
- F1300-0292
-
- Inchi: 1S/C17H13N3OS2/c1-9-3-6-13-15(10(9)2)19-17(23-13)20-16(21)11-4-5-12-14(7-11)22-8-18-12/h3-8H,1-2H3,(H,19,20,21)
- InChI Key: CQVVQYOGNIKRPY-UHFFFAOYSA-N
- SMILES: S1C2=CC(C(NC3=NC4=C(C)C(C)=CC=C4S3)=O)=CC=C2N=C1
Computed Properties
- Exact Mass: 339.05000439g/mol
- Monoisotopic Mass: 339.05000439g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 463
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.447±0.06 g/cm3(Predicted)
- pka: 8.60±0.70(Predicted)
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1300-0292-2μmol |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
864860-86-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1300-0292-5μmol |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
864860-86-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1300-0292-10μmol |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
864860-86-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1300-0292-20μmol |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
864860-86-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1300-0292-1mg |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
864860-86-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1300-0292-2mg |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
864860-86-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1300-0292-3mg |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
864860-86-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1300-0292-4mg |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
864860-86-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1300-0292-5mg |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
864860-86-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1300-0292-10mg |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide |
864860-86-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
Additional information on N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide
Professional Introduction to N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide (CAS No. 864860-86-6)
N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide, identified by the CAS number 864860-86-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the benzothiazole family, a heterocyclic structure known for its broad spectrum of biological activities and utility in medicinal chemistry. The presence of two benzothiazole moieties linked through an amide bond introduces unique pharmacophoric features that make it a promising candidate for further investigation.
The structural framework of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide is characterized by its rigidity and electronic distribution, which can be modulated by the dimethyl substituents at the 4 and 5 positions of the first benzothiazole ring. This structural feature not only influences the compound's solubility and metabolic stability but also plays a crucial role in its interaction with biological targets. The amide linkage between the two benzothiazole units provides a potential site for hydrogen bonding and further functionalization, enhancing its versatility in drug design.
In recent years, there has been a surge in research focused on benzothiazole derivatives due to their demonstrated efficacy in various therapeutic applications. Studies have highlighted the potential of these compounds as antimicrobial agents, anti-inflammatory agents, and even in the treatment of neurological disorders. The specific configuration of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide makes it an intriguing subject for investigating its pharmacological properties.
Synthetic approaches to this compound have been optimized to ensure high yield and purity, which are critical for subsequent biological evaluation. The synthesis typically involves multi-step reactions starting from commercially available precursors such as 2-aminothiophene-3-carboxylic acid derivatives. Advanced techniques like palladium-catalyzed cross-coupling reactions have been employed to construct the benzothiazole rings efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of methodological innovation in accessing complex molecular architectures.
The biological activity of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide has been preliminarily explored in several in vitro assays. Preliminary data suggest that this compound exhibits promising antimicrobial properties against a range of bacterial and fungal strains. The mechanism of action likely involves interference with essential cellular processes such as DNA replication or metabolic pathways. Additionally, its ability to modulate inflammatory responses has been observed in cell-based models, indicating potential therapeutic benefits in managing chronic inflammatory conditions.
The pharmacokinetic profile of this compound is another area of active investigation. Understanding how N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its clinical relevance. In vitro studies using liver microsomes and intestinal Caco cells have provided insights into its metabolic pathways. These studies are essential for predicting drug-drug interactions and optimizing dosing regimens.
The potential therapeutic applications of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide extend beyond antimicrobial and anti-inflammatory uses. Emerging research suggests that this compound may have neuroprotective properties due to its ability to interact with specific neural receptors. Preclinical studies are underway to evaluate its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The dual presence of benzothiazole rings enhances its binding affinity to these targets, making it a compelling candidate for further development.
The development of novel drug candidates often involves structural modifications to improve potency and reduce side effects. In the case of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide, future studies may focus on optimizing substituents or exploring analogs with enhanced pharmacological profiles. Computational methods such as molecular docking and quantum mechanics calculations are being employed to predict binding interactions and guide rational drug design.
The regulatory landscape for new pharmaceutical entities requires rigorous testing to ensure safety and efficacy before human trials can commence. N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide, like all potential drug candidates, must undergo comprehensive toxicological assessments. These studies evaluate acute toxicity, chronic exposure effects, and potential long-term risks. Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing such compounds through preclinical development stages efficiently.
The global pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents with improved efficacy and safety profiles. Benzothiazole derivatives remain a cornerstone of this effort due to their diverse biological activities. N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,
864860-86-6 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-1,3-benzothiazole-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)